Cas no 1341089-98-2 (6-(pentyloxy)hexane-1-sulfonyl chloride)

• Product Name: 6-(pentyloxy)hexane-1-sulfonyl chloride
• CAS No: 1341089-98-2
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 5159109
• PubChem ID: 64199321
• Update Time: 2025-05-23

6-(pentyloxy)hexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Pentyloxy)hexane-1-sulfonyl chloride
• 1-Hexanesulfonyl chloride, 6-(pentyloxy)-
• 6-(pentyloxy)hexane-1-sulfonyl chloride

• Inchi： 1S/C11H23ClO3S/c1-2-3-6-9-15-10-7-4-5-8-11-16(12,13)14/h2-11H2,1H3
• InChI Key： HLKPMSGYHLKPFZ-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCOCCCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 234
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 6-(pentyloxy)hexane-1-sulfonyl chloride

6-(Pentyloxy)hexane-1-sulfonyl chloride: A Comprehensive Overview

6-(Pentyloxy)hexane-1-sulfonyl chloride, with the CAS number 1341089-98-2, is a significant compound in the realm of organic chemistry, particularly in the synthesis of sulfonate esters and related derivatives. This compound has garnered attention due to its versatile applications in various chemical processes and its role as an intermediate in the production of advanced materials. The structure of 6-(Pentyloxy)hexane-1-sulfonyl chloride comprises a sulfonyl chloride group attached to a hexane chain, with a pentyloxy substituent at the sixth position, making it a valuable reagent in modern chemical synthesis.

The synthesis of 6-(Pentyloxy)hexane-1-sulfonyl chloride typically involves the reaction of 6-(pentyloxy)hexan-1-oic acid with thionyl chloride (SOCl₂), a common method for converting carboxylic acids into their corresponding acid chlorides. This transformation is highly efficient and is often carried out under reflux conditions to ensure complete conversion. The resulting sulfonyl chloride is a reactive species, readily participating in nucleophilic substitution reactions, which makes it an ideal precursor for the preparation of sulfonate esters and other sulfonated compounds.

In recent years, there has been a growing interest in the application of sulfonate esters derived from 6-(Pentyloxy)hexane-1-sulfonyl chloride in the field of polymer chemistry. These esters have been employed as chain transfer agents in controlled radical polymerization (CRP) processes, enabling the synthesis of polymers with tailored molecular weights and architectures. For instance, studies have demonstrated that the use of such sulfonate esters can lead to well-defined polymers with narrow molecular weight distributions, which are highly desirable for applications in drug delivery systems and advanced materials.

Beyond polymer chemistry, 6-(Pentyloxy)hexane-1-sulfonyl chloride has also found utility in organic synthesis as a reagent for introducing sulfonate groups into various organic frameworks. This capability is particularly valuable in medicinal chemistry, where sulfonate-containing compounds are often sought after due to their potential pharmacological activities. Recent research has highlighted the role of such compounds in modulating enzyme activity and their potential as leads for drug development.

The unique structure of 6-(Pentyloxy)hexane-1-sulfonyl chloride, featuring both a sulfonyl chloride group and a pentyloxy substituent, confers it with distinct reactivity and selectivity in chemical reactions. For example, the pentyloxy group can act as an electron-donating moiety, influencing the reactivity of the sulfonyl chloride group and enabling selective substitution reactions under specific conditions. This property has been exploited in the development of novel synthetic routes for complex molecules.

In terms of stability and handling, 6-(Pentyloxy)hexane-1-sulfonyl chloride is generally stable under dry conditions but reacts vigorously with water or alcohols to form corresponding sulfonic acids or esters. Its reactivity underscores the need for careful handling during storage and use to prevent unintended side reactions. Despite its reactive nature, this compound remains a cornerstone in many synthetic protocols due to its versatility and predictable reactivity.

The integration of computational chemistry tools has further enhanced our understanding of the properties and reactivity of 6-(Pentyloxy)hexane-1-sulfonyl chloride. Recent studies employing density functional theory (DFT) calculations have provided insights into its electronic structure and reaction mechanisms, paving the way for more efficient synthetic strategies. These computational approaches have also facilitated the prediction of reaction outcomes, reducing reliance on trial-and-error experimentation.

In conclusion, 6-(Pentyloxy)hexane-1-sulfonyl chloride, with its unique structural features and versatile reactivity, continues to play a pivotal role in organic synthesis and materials science. Its applications span across multiple disciplines, from polymer chemistry to medicinal chemistry, underscoring its importance as a key intermediate in modern chemical research. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is likely to find even more innovative applications in the future.